Cas no 1869951-99-4 ([1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone)

[1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone structure
1869951-99-4 structure
Product Name:[1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone
CAS No:1869951-99-4
MF:C24H23NO
MW:341.445526361465
CID:4625873
PubChem ID:91740153
Update Time:2024-11-05

[1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone Chemical and Physical Properties

Names and Identifiers

    • JWH 018 2'-naphthyl-N-(1,1-dimethylpropyl) isomer
    • [1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone
    • Methanone, [1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-
    • -naphthyl-N-(1,1-dimethylpropyl) isomer
    • JWH 018 2/'-naphthyl-N-(1,1-dimethylpropyl) isomer
    • DTXSID701017300
    • GUKXLKKRCJYVFK-UHFFFAOYSA-N
    • PD019734
    • JWH-018 2'-naphthyl-N-(1,1-dimethylpropyl) isomer
    • 1869951-99-4
    • [1-(2-methylbutan-2-yl)indol-3-yl]-naphthalen-2-ylmethanone
    • (1-(2-Methylbutan-2-yl)-1H-indol-3-yl)(naphthalen-2-yl)methanone
    • Inchi: 1S/C24H23NO/c1-4-24(2,3)25-16-21(20-11-7-8-12-22(20)25)23(26)19-14-13-17-9-5-6-10-18(17)15-19/h5-16H,4H2,1-3H3
    • InChI Key: GUKXLKKRCJYVFK-UHFFFAOYSA-N
    • SMILES: C(C1C2=C(N(C(C)(C)CC)C=1)C=CC=C2)(C1=CC=C2C(=C1)C=CC=C2)=O

Computed Properties

  • Exact Mass: 341.177964357g/mol
  • Monoisotopic Mass: 341.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 22Ų

[1-(1,1-dimethylpropyl)-1H-indol-3-yl]-2-naphthalenyl-methanone Pricemore >>

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